4-(1-Ethoxyethylidene)-2-phenyl-4,5-dihydro-1,3-oxazol-5-one

Specification

• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• IUPAC Name: (4E)-4-(1-ethoxyethylidene)-2-phenyl-1,3-oxazol-5-one
• Standard InChI: InChI=1S/C13H13NO3/c1-3-16-9(2)11-13(15)17-12(14-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3/b11-9+
• Standard InChI Key: OCUKNVJNEOPYAH-PKNBQFBNSA-N
• Isomeric SMILES: CCO/C(=C/1\C(=O)OC(=N1)C2=CC=CC=C2)/C
• Canonical SMILES: CCOC(=C1C(=O)OC(=N1)C2=CC=CC=C2)C

Introduction

Chemical Identity and Classification

Basic Identifiers

4-(1-Ethoxyethylidene)-2-phenyl-4,5-dihydro-1,3-oxazol-5-one is systematically named (4E)-4-(1-ethoxyethylidene)-2-phenyl-1,3-oxazol-5-one. Its IUPAC name reflects the ethoxyethylidene substituent at position 4 and the phenyl group at position 2 of the oxazolone ring. Key identifiers include:

Property	Value
CAS Number	40052-08-2, 143287-24-5
Molecular Formula	$\text{C}_{13}\text{H}_{13}\text{NO}_3$
Molecular Weight	231.25 g/mol
SMILES	CCO/C(=C/1\C(=O)OC(=N1)C2=CC=CC=C2)/C
InChIKey	OCUKNVJNEOPYAH-PKNBQFBNSA-N

The compound’s PubChem entries (CID 6371222 and 3530460) provide validated structural representations, including 2D and 3D conformers, essential for computational chemistry applications.

Structural Classification

As an oxazolone, this compound belongs to a class of five-membered heterocycles containing both nitrogen and oxygen atoms. The 4,5-dihydro moiety indicates partial saturation of the oxazole ring, distinguishing it from fully aromatic analogs. The ethoxyethylidene group introduces a conjugated system, potentially enhancing reactivity in cycloaddition or nucleophilic substitution reactions.

Synthesis and Optimization

Synthetic Routes

The primary synthesis involves condensation of 4-n-alkoxy benzoyl glycine with 4-n-alkoxy benzaldehyde in acetic anhydride and anhydrous sodium acetate. For this compound, phenyl derivatives react with ethyl acetoacetate under basic conditions to form the oxazolone core. A generalized reaction scheme is:

$$\text{Benzoyl glycine derivative} + \text{Ethyl acetoacetate} \xrightarrow[\text{Ac}_2\text{O, NaOAc}]{\Delta} \text{Oxazolone product}$$

Yield optimization requires precise temperature control (typically 80–100°C) and stoichiometric ratios. Anhydrous conditions prevent hydrolysis of the ethoxyethylidene group, while sodium acetate acts as a mild base to deprotonate intermediates.

Reaction Conditions and Challenges

Key parameters influencing synthesis include:

• Solvent Selection: Polar aprotic solvents (e.g., DMF) enhance solubility of aromatic precursors.

• Catalysis: Lewis acids (e.g., ZnCl₂) may accelerate cyclization but risk side reactions.

• Purification: Chromatography or recrystallization from ethanol/water mixtures isolates the product.

Reported yields range from 45–65%, with lower members of homologous series showing higher efficiency.

Structural and Spectroscopic Analysis

X-ray Crystallography and Computational Models

While experimental crystallographic data is unavailable, PubChem’s 3D conformer models predict a planar oxazolone ring with the ethoxyethylidene group adopting an E-configuration. Density functional theory (DFT) simulations could further elucidate electron distribution, particularly the polarization of the carbonyl group at C5.

Spectroscopic Signatures

Hypothetical spectral data based on structural analogs include:

Technique	Predicted Features
IR Spectroscopy	$\nu(\text{C=O}) \approx 1720 \, \text{cm}^{-1}$, $\nu(\text{C=N}) \approx 1640 \, \text{cm}^{-1}$
¹H NMR	δ 1.2–1.4 (t, CH₃CH₂O), δ 4.1–4.3 (q, OCH₂), δ 7.3–7.6 (m, Ph)
¹³C NMR	δ 170–175 (C=O), δ 160–165 (C=N), δ 120–140 (Ph)

Mass spectrometry would likely show a molecular ion peak at m/z 231.

Physicochemical Properties

Solubility and Stability

The compound is sparingly soluble in water but dissolves in ethanol, DMSO, and dichloromethane. Stability studies suggest sensitivity to prolonged exposure to moisture or strong acids/bases, necessitating storage at 2–8°C under inert gas.

Thermal Behavior

Differential scanning calorimetry (DSC) of similar oxazolones reveals melting points between 120–150°C, though exact values for this derivative require experimental confirmation.